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Compound of Interest

Compound Name: (1-Hydroxycyclohexyl)acetic acid

Cat. No.: B078544

Essential guidance for the safe handling and disposal of (1-Hydroxycyclohexyl)acetic acid in
a laboratory setting. This document provides immediate, actionable safety and logistical
information to support researchers, scientists, and drug development professionals. The
following procedures are based on best practices for handling similar chemical compounds.

When handling (1-Hydroxycyclohexyl)acetic acid (CAS Number: 14399-63-4), a
comprehensive approach to safety is paramount. While a specific Safety Data Sheet (SDS) for
this compound is not readily available, data from structurally similar chemicals indicate a need
for caution. The primary hazards associated with analogous compounds include skin, eye, and
respiratory irritation.[1] Therefore, a stringent personal protective equipment (PPE) protocol is
essential to minimize exposure and ensure a safe laboratory environment.

Recommended Personal Protective Equipment

A multi-layered approach to PPE is recommended to provide comprehensive protection. This
includes protection for the eyes, face, hands, and body.
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PPE Category

Specific Recommendations

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards. A face shield should
be worn in addition to goggles
when there is a risk of
splashing.[2][3]

Protects against splashes,
dust, and vapors which can

cause serious eye irritation.

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile, neoprene)
inspected prior to use. Follow
manufacturer's specifications
for breakthrough time and

degradation.

Prevents skin contact, which

may cause irritation.[1][2]

Body Protection

A laboratory coat or long-
sleeved clothing. For larger
quantities or increased risk of
exposure, a chemical-resistant

apron or suit is advised.[3]

Protects skin from accidental
contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate or exposure limits
may be exceeded, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is necessary.[3][4]

Minimizes inhalation of dust or
vapors, which may cause

respiratory irritation.[1]

Operational Plan for Safe Handling

A systematic workflow is critical to maintaining safety during the handling of (1-

Hydroxycyclohexyl)acetic acid.

e Preparation:
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Ensure the work area is clean and uncluttered.

[e]

o

Verify that a chemical fume hood is functioning correctly.

[¢]

Confirm that an eyewash station and safety shower are readily accessible.[5]

[¢]

Gather all necessary PPE and ensure it is in good condition.

e Handling:

[e]

Wear the appropriate PPE as outlined in the table above.

[e]

Handle the solid chemical with care to avoid generating dust.[6]

o

If creating a solution, add the solid to the solvent slowly.

[¢]

Keep containers tightly closed when not in use.[7]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[5]
o Decontaminate the work surface.

o Remove and properly store or dispose of PPE. Contaminated clothing should be washed
before reuse.[7]

Disposal Plan

Proper disposal of (1-Hydroxycyclohexyl)acetic acid and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

» Waste Characterization: The waste generator is responsible for properly characterizing all
waste materials.[5]

o Container Disposal: Empty containers should be treated as hazardous waste and disposed
of according to local, state, and federal regulations. Do not reuse empty containers.[8]
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o Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]
[3] Do not allow the product to enter drains or sewage systems.[5]

Handling Workflow for (1-Hydroxycyclohexyl)acetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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